Cas no 204973-54-6 (Methyl 3-fluoro-4-(methylamino)benzoate)

• Product Name: Methyl 3-fluoro-4-(methylamino)benzoate
• CAS No: 204973-54-6
• MF: C₉H₁₀FNO₂
• MW: 183.179605960846
• CID: 3166874
• PubChem ID: 18359028
• Update Time: 2025-06-08

Methyl 3-fluoro-4-(methylamino)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-fluoro-4-(methylamino)benzoate
• 204973-54-6
• Methyl3-fluoro-4-(methylamino)benzoate
• SCHEMBL6983986
• EN300-6510148
• DTXSID701215469
• methyl 3-fluoro-4-methylaminobenzoate
• Benzoic acid, 3-fluoro-4-(methylamino)-, methyl ester
• DVAILAFZMUHEMP-UHFFFAOYSA-N

• Inchi： 1S/C9H10FNO2/c1-11-8-4-3-6(5-7(8)10)9(12)13-2/h3-5,11H,1-2H3
• InChI Key： DVAILAFZMUHEMP-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=O)OC)C=CC=1NC

Computed Properties

• Exact Mass: 183.06955672Da
• Monoisotopic Mass: 183.06955672Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Methyl 3-fluoro-4-(methylamino)benzoate

Methyl 3-Fluoro-4-(Methylamino)Benzoate: A Comprehensive Overview

Methyl 3-fluoro-4-(methylamino)benzoate, also known by its CAS number 204973-54-6, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a benzoate moiety substituted with a fluoro group at the 3-position and a methylamino group at the 4-position. The methyl ester group further enhances its chemical versatility, making it a valuable intermediate in various synthetic processes.

The synthesis of methyl 3-fluoro-4-(methylamino)benzoate typically involves multi-step reactions, often starting from fluorobenzene derivatives. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact. For instance, researchers have explored the use of palladium-catalyzed coupling reactions to construct the methylamino group with high precision. These methods not only improve yield but also enhance the purity of the final product, which is critical for applications in drug discovery.

In terms of applications, methyl 3-fluoro-4-(methylamino)benzoate has shown promise in the development of bioactive compounds. Its structure allows for diverse functionalization, enabling it to serve as a building block for more complex molecules. For example, studies have demonstrated its potential as an intermediate in the synthesis of kinase inhibitors, which are crucial in cancer therapy. The fluoro group at the 3-position contributes to the compound's lipophilicity, while the methylamino group enhances its ability to interact with biological targets.

Recent research has also focused on the pharmacokinetic properties of methyl 3-fluoro-4-(methylamino)benzoate. In vitro studies have revealed moderate absorption and distribution profiles, suggesting its potential as a drug candidate. Additionally, computational modeling has been employed to predict its metabolic pathways and toxicity profiles, providing valuable insights for further optimization. These findings underscore the importance of this compound in advancing therapeutic interventions.

The chemical stability of methyl 3-fluoro-4-(methylamino)benzoate under various conditions has been thoroughly investigated. It exhibits good stability under neutral and mildly acidic conditions but tends to hydrolyze under basic conditions, forming the corresponding carboxylic acid derivative. This behavior is consistent with other benzoate esters and highlights the need for controlled storage conditions to maintain product integrity.

In conclusion, methyl 3-fluoro-4-(methylamino)benzoate stands out as a versatile compound with wide-ranging applications in organic synthesis and drug discovery. Its unique structure, combined with recent advancements in synthetic methodologies and pharmacological studies, positions it as a valuable tool for researchers in both academia and industry. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in the development of innovative chemical solutions.